Doxiproct plus

Catalog No.
S15801388
CAS No.
76404-12-1
M.F
C50H63CaFN2O17S2
M. Wt
1087.2 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Doxiproct plus

CAS Number

76404-12-1

Product Name

Doxiproct plus

IUPAC Name

calcium;2-(diethylamino)-N-(2,6-dimethylphenyl)acetamide;2,5-dihydroxybenzenesulfonate;[2-[(8S,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate

Molecular Formula

C50H63CaFN2O17S2

Molecular Weight

1087.2 g/mol

InChI

InChI=1S/C24H31FO6.C14H22N2O.2C6H6O5S.Ca/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26;1-5-16(6-2)10-13(17)15-14-11(3)8-7-9-12(14)4;2*7-4-1-2-5(8)6(3-4)12(9,10)11;/h7-8,10,13,17-19,28,30H,5-6,9,11-12H2,1-4H3;7-9H,5-6,10H2,1-4H3,(H,15,17);2*1-3,7-8H,(H,9,10,11);/q;;;;+2/p-2/t13-,17+,18+,19+,21+,22+,23?,24+;;;;/m1..../s1

InChI Key

XEJLOZIIJDYLQR-PNTPOIPESA-L

Canonical SMILES

CCN(CC)CC(=O)NC1=C(C=CC=C1C)C.CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)O)F)C.C1=CC(=C(C=C1O)S(=O)(=O)[O-])O.C1=CC(=C(C=C1O)S(=O)(=O)[O-])O.[Ca+2]

Isomeric SMILES

CCN(CC)CC(=O)NC1=C(C=CC=C1C)C.C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4(C3([C@H](C[C@@]2([C@]1(C(=O)COC(=O)C)O)C)O)F)C.C1=CC(=C(C=C1O)S(=O)(=O)[O-])O.C1=CC(=C(C=C1O)S(=O)(=O)[O-])O.[Ca+2]

Doxiproct Plus is a topical ointment primarily used for the treatment of hemorrhoids and associated conditions such as anal fissures and pruritus. The formulation typically includes Calcium Dobesilate, Lidocaine, and Dexamethasone, which work synergistically to alleviate symptoms. Calcium Dobesilate is known for its protective properties on blood vessels, Lidocaine serves as a local anesthetic to relieve pain, and Dexamethasone acts as an anti-inflammatory agent. The ointment promotes the formation of an artificial clot upon application, effectively stopping bleeding and reducing discomfort by acting on peripheral nerves in the affected area .

The active components in Doxiproct Plus undergo various chemical interactions upon application. For instance, Lidocaine, a local anesthetic, interacts with sodium channels in nerve membranes to inhibit the transmission of pain signals. Calcium Dobesilate works by stabilizing capillary walls and reducing permeability, which helps prevent edema and inflammation in tissues. Dexamethasone, a corticosteroid, binds to glucocorticoid receptors, leading to the inhibition of inflammatory mediators through complex biochemical pathways .

Doxiproct Plus exhibits significant biological activity primarily through its three active ingredients:

  • Calcium Dobesilate: Enhances venous tone and reduces capillary permeability, thus minimizing swelling and bleeding.
  • Lidocaine: Provides rapid relief from pain by blocking nerve conduction.
  • Dexamethasone: Reduces inflammation and immune response, which is crucial in managing hemorrhoidal symptoms.

The combined action of these components results in effective symptom relief for conditions like internal and external hemorrhoids, anal pruritus, and postoperative recovery from hemorrhoidectomy .

The synthesis of Doxiproct Plus involves the formulation of its active ingredients rather than a singular chemical synthesis process. Each component is produced separately:

  • Calcium Dobesilate is synthesized through a multi-step process involving the reaction of 2-aminoethanol with various acid derivatives.
  • Lidocaine is synthesized from 2,6-dimethylaniline and acyl chlorides through acylation reactions.
  • Dexamethasone is derived from natural steroid precursors via several chemical modifications including oxidation and hydroxylation.

These ingredients are then combined in specific proportions to create the final ointment formulation .

Doxiproct Plus is primarily applied for:

  • Treatment of internal and external hemorrhoids
  • Relief from anal fissures
  • Management of anal pruritus
  • Preoperative and postoperative care related to hemorrhoid surgery

The ointment is designed for both internal application (using a cannula) and external use, making it versatile for various types of anal discomfort .

Several compounds have similar therapeutic applications as Doxiproct Plus. Here are some notable comparisons:

Compound NameActive IngredientsUnique Features
Preparation HPhenylephrine, Cocoa ButterPrimarily vasoconstrictor; does not contain corticosteroids.
AnusolZinc Oxide, Bismuth SubgallateFocuses on drying effect; lacks local anesthetic properties.
Hemorrhoidal OintmentHydrocortisoneContains only corticosteroid; less comprehensive symptom relief compared to Doxiproct Plus.
ProctosedylHydrocortisone, CinchocaineSimilar anti-inflammatory action but different anesthetic profile.

Doxiproct Plus stands out due to its combination of a vascular protector (Calcium Dobesilate), local anesthetic (Lidocaine), and anti-inflammatory agent (Dexamethasone), providing a multifaceted approach to treating hemorrhoidal conditions .

Hydrogen Bond Acceptor Count

19

Hydrogen Bond Donor Count

7

Exact Mass

1086.3178099 g/mol

Monoisotopic Mass

1086.3178099 g/mol

Heavy Atom Count

73

Dates

Modify: 2024-08-15

Explore Compound Types